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Compound of Interest

Compound Name: UBP301

Cat. No.: B138121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of UBP301, a kainate receptor antagonist utilized in neuroscience research. The

following procedures are designed to ensure the safe and effective use of this compound in a

laboratory setting. UBP301 is intended for research use only and is not for human or veterinary

use.[1]

Product Information and Physical Properties
UBP301 is a potent kainate receptor antagonist.[1] It is a crystalline solid with the following

properties:
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Property Value

CAS Number 569371-10-4[1][2]

Molecular Formula C₁₅H₁₄IN₃O₆[1]

Formula Weight 459.2 g/mol [1]

Appearance Crystalline solid[1]

Solubility DMSO: 0.5 mg/mL (with gentle warming)[1]

Storage Temperature -20°C[1][3]

Stability ≥ 4 years (when stored as directed)[1]

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS) from Cayman Chemical, UBP301 is not classified as

a hazardous substance according to the Globally Harmonized System (GHS).[2] However, as

with any chemical compound, appropriate safety measures should always be observed.

NFPA Ratings (scale 0-4):[2]

Health: 0

Fire: 0

Reactivity: 0

HMIS-Ratings (scale 0-4):[2]

Health: 0

Fire: 0

Reactivity: 0

Despite the low hazard rating, it is crucial to handle UBP301 with care to minimize exposure

and maintain a safe laboratory environment.
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

UBP301:

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Impermeable and resistant to

the product. Nitrile gloves are a

suitable option for incidental

contact.

Eye Protection
Safety glasses with side

shields or goggles
To protect against splashes.

Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Step-by-Step Handling and Experimental Workflow
The following workflow outlines the key steps for safely handling UBP301 from receipt to

disposal.
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UBP301 Safe Handling Workflow

Preparation

Handling & Experimentation

Cleanup & Disposal

1. Review SDS and Protocols

2. Don Required PPE

3. Prepare Work Area (Fume Hood)

4. Weigh UBP301 in a Ventilated Area

5. Prepare Solution (e.g., in DMSO)

6. Perform Experiment

7. Decontaminate Work Surfaces

8. Dispose of Contaminated Materials

9. Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of UBP301.
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Experimental Protocol: Preparation of a UBP301 Stock Solution

Preparation: Ensure all necessary PPE is worn. Prepare the workspace in a chemical fume

hood or other ventilated area.

Weighing: Carefully weigh the desired amount of UBP301 crystalline solid using an analytical

balance.

Solubilization: In a suitable vial, add the appropriate volume of dimethyl sulfoxide (DMSO) to

the weighed UBP301. Gentle warming may be required to achieve a concentration of 0.5

mg/mL.[1]

Storage: Once fully dissolved, the stock solution should be stored at -20°C.[1] It is

recommended to use the solution soon after preparation and avoid long-term storage of the

solution.[4]

Emergency Procedures
In the event of an accidental exposure or spill, follow these first-aid measures:

Exposure Route First-Aid Measures

Inhalation
Move the person to fresh air. If they experience

any complaints, consult a doctor.[2]

Skin Contact

The product is generally not irritating to the skin.

[2] In case of contact, wash the affected area

with soap and water.

Eye Contact
Rinse the opened eye for several minutes under

running water.[2]

Ingestion If symptoms persist, consult a doctor.[2]

Accidental Release Measures:

In the event of a spill, sweep up the solid material, place it in a designated container for

disposal, and clean the affected area. Avoid generating dust.
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Disposal Plan
All waste materials contaminated with UBP301, including empty containers, used gloves, and

other disposable materials, should be disposed of in accordance with all applicable federal,

state, and local environmental regulations. Consult with your institution's environmental health

and safety (EHS) department for specific guidance on chemical waste disposal. Do not let the

product enter drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. UBP 301 - Labchem Catalog [labchem.com.my]

4. apexbt.com [apexbt.com]

5. documents.tocris.com [documents.tocris.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
UBP301]. BenchChem, [2025]. [Online PDF]. Available at:
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ubp301]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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